Cas no 2248359-40-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate
• CAS No: 2248359-40-0
• MF: C₂₂H₁₄N₂O₅
• MW: 386.35696554184
• CID: 6170614
• PubChem ID: 165730678
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523510
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate
• 2248359-40-0

• Inchi： 1S/C22H14N2O5/c25-19(14-6-2-1-3-7-14)23-16-12-10-15(11-13-16)22(28)29-24-20(26)17-8-4-5-9-18(17)21(24)27/h1-13H,(H,23,25)
• InChI Key： FXMLJGSUNCYKFX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 386.09027155g/mol
• Monoisotopic Mass: 386.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate (CAS No. 2248359-40-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate (CAS No. 2248359-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of isoindole derivatives, which are known for their versatile applications in drug development and functional materials. The unique structural features of this molecule, including the benzamidobenzoate moiety and the 1,3-dioxo-isoindole core, make it a valuable intermediate for synthesizing bioactive molecules and advanced polymers.

In recent years, the demand for high-performance organic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate has surged due to its potential in targeted drug delivery systems and biocompatible materials. Researchers are particularly interested in its role as a pro-drug linker, enabling controlled release of therapeutic agents. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current biomedical discussions.

The synthesis of CAS No. 2248359-40-0 involves multi-step organic reactions, often starting from phthalic anhydride derivatives and 4-aminobenzoic acid. Its crystalline properties and solubility profile have been extensively studied to optimize formulation processes. Notably, the compound's thermal stability makes it suitable for applications requiring high-temperature processing, such as in polyimide resins for electronic components.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate is increasingly mentioned in patents related to biodegradable polymers and photoresist materials. This reflects the broader market shift toward sustainable chemistry solutions. Environmental concerns have driven innovation in green synthesis methods for such compounds, with many manufacturers adopting catalytic processes to reduce waste generation.

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm the molecular purity and structural integrity critical for research applications. The compound's UV absorption characteristics also make it interesting for optical material development, particularly in organic photovoltaics and sensor technologies.

Safety assessments indicate that proper handling procedures should be followed when working with 2248359-40-0, including the use of personal protective equipment in laboratory settings. While not classified as hazardous under standard regulations, its powder form requires attention to particle inhalation risks. Storage recommendations emphasize moisture-free conditions at controlled temperatures to maintain stability.

The global market for isoindole-based compounds is projected to grow significantly, with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzamidobenzoate positioned as a key material in this expansion. Pharmaceutical companies particularly value its structural modularity for creating novel kinase inhibitors and anti-inflammatory agents. Recent publications highlight its utility in cancer research as part of HDAC inhibitor development programs.

Future research directions for CAS 2248359-40-0 may explore its potential in supramolecular chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's aromatic stacking capability and hydrogen bonding sites offer intriguing possibilities for molecular recognition systems. These developments align with increasing interest in smart materials that respond to environmental stimuli.